Cas no 1031928-53-6 (2,8-Bis(trifluoromethyl)-4-vinylquinoline)

• Product Name: 2,8-Bis(trifluoromethyl)-4-vinylquinoline
• CAS No: 1031928-53-6
• MF: C₁₃H₇F₆N
• MW: 291.191804170609
• MDL: MFCD10703428
• CID: 893411
• Update Time: 2026-04-29

2,8-Bis(trifluoromethyl)-4-vinylquinoline Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 4-ethenyl-2,8-bis(trifluoromethyl)quinoline
• 2,8-Bis(trifluoromethyl)-4-vinylquinoline

• MDL： MFCD10703428
• Inchi： InChI=1S/C13H7F6N/c1-2-7-6-10(13(17,18)19)20-11-8(7)4-3-5-9(11)12(14,15)16/h2-6H,1H2
• InChI Key： WRQUOKZRJAVFGC-UHFFFAOYSA-N
• SMILES： C=CC1=CC(=NC2=C1C=CC=C2C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 291.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 12.89000
• LogP: 4.91540

2,8-Bis(trifluoromethyl)-4-vinylquinoline Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Additional information on 2,8-Bis(trifluoromethyl)-4-vinylquinoline

Introduction to 2,8-Bis(trifluoromethyl)-4-vinylquinoline (CAS No. 1031928-53-6)

2,8-Bis(trifluoromethyl)-4-vinylquinoline, identified by its Chemical Abstracts Service (CAS) number 1031928-53-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic aromatic molecule features a quinoline core substituted with two trifluoromethyl groups and a vinyl side chain, which endows it with unique electronic and steric properties. The presence of these functional groups makes it a promising candidate for the development of novel therapeutic agents, particularly in addressing challenges related to drug resistance and inflammation.

The compound's structure is highly intriguing from a chemical perspective. The trifluoromethyl groups, known for their ability to modulate metabolic stability and binding affinity, enhance the lipophilicity of the molecule. This characteristic is particularly valuable in drug design, as it can improve oral bioavailability and membrane permeability. Simultaneously, the vinyl substituent introduces reactivity that can be exploited in further derivatization, allowing for the creation of more complex molecular architectures.

In recent years, quinoline derivatives have been extensively studied for their pharmacological properties. Quinolines are well-documented scaffolds in medicinal chemistry, with several approved drugs featuring this core structure. Among these, compounds like chloroquine and hydroxychloroquine have been widely recognized for their antimalarial and anti-inflammatory effects. The introduction of electron-withdrawing trifluoromethyl groups in 2,8-Bis(trifluoromethyl)-4-vinylquinoline is expected to fine-tune its pharmacokinetic profile, potentially leading to enhanced efficacy and reduced side effects.

One of the most exciting aspects of this compound is its potential application in oncology research. Emerging studies suggest that quinoline derivatives can interfere with cancer cell proliferation by inhibiting key signaling pathways. The trifluoromethyl groups may enhance binding interactions with target enzymes or receptors, while the vinyl moiety could serve as a handle for further chemical modifications to improve selectivity. Preclinical investigations have shown promise in using quinoline-based compounds to develop treatments for various cancers, including leukemia and solid tumors.

The synthesis of 2,8-Bis(trifluoromethyl)-4-vinylquinoline presents both challenges and opportunities. The incorporation of multiple fluorinated substituents requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Another area of interest lies in the compound's immunomodulatory properties. Research indicates that quinoline derivatives can modulate immune responses by interacting with cytokine pathways and immune cell receptors. The structural features of 2,8-Bis(trifluoromethyl)-4-vinylquinoline, particularly the presence of electron-withdrawing trifluoromethyl groups, may enhance its ability to modulate inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease. Further exploration in this direction could lead to novel therapeutic strategies.

The pharmacological activity of this compound is also being explored in the context of neurodegenerative disorders. Quinolines have shown potential in protecting against neuronal damage and slowing disease progression in models of Alzheimer's and Parkinson's diseases. The unique combination of substituents in 2,8-Bis(trifluoromethyl)-4-vinylquinoline may offer advantages over existing treatments by targeting multiple pathological mechanisms simultaneously.

From a computational chemistry standpoint, virtual screening techniques have been utilized to identify promising derivatives of this compound. Molecular docking studies suggest that it can interact with various biological targets with high affinity. These simulations provide valuable insights into potential drug-receptor interactions and help guide experimental efforts toward optimizing potency and selectivity.

The environmental impact of fluorinated compounds is another consideration in their development. While trifluoromethyl groups enhance pharmacological properties, they also contribute to metabolic stability, which can influence environmental persistence. Efforts are being made to balance these benefits with sustainability concerns through green chemistry approaches and responsible disposal practices.

In conclusion,2,8-Bis(trifluoromethyl)-4-vinylquinoline (CAS No. 1031928-53-6) represents a fascinating example of how structural modifications can yield novel pharmacological entities with significant therapeutic potential. Its unique combination of electronic and steric features makes it a valuable tool for researchers exploring treatments for cancer, inflammation, neurodegenerative diseases, and other challenging conditions. As research continues to uncover new applications for this compound,2,8-Bis(trifluoromethyl)-4-vinylquinoline is poised to play an important role in the next generation of medicinal chemistry innovations.